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Compound of Interest

Compound Name: Bromine-82

cat. No.: B1211341

An In-depth Technical Guide to the Interaction of Bromine-82 with Matter For Researchers,
Scientists, and Drug Development Professionals

Introduction

Bromine-82 (82Br) is a radioactive isotope of bromine that serves as a versatile tool in a
multitude of scientific and industrial applications. With a convenient half-life and energetic
emissions, it is frequently employed as a radiotracer in fields ranging from environmental
science and industrial process analysis to biomedical research and drug development.[1][2][3]
Understanding the fundamental interactions of its emitted radiation with matter is critical for its
effective and safe use, enabling accurate experimental design, data interpretation, and
radiation dosimetry.

This technical guide provides a comprehensive overview of the physical properties of Bromine-
82, its production, and the primary mechanisms by which its beta and gamma radiations
interact with matter. It includes summarized data tables, detailed experimental protocols
derived from established applications, and visualizations of key processes to support
researchers and professionals in leveraging this valuable radioisotope.

Physical and Nuclear Properties of Bromine-82

Bromine-82 is characterized by its beta-minus (3~) decay, which is accompanied by the
emission of a cascade of strong gamma (y) rays. It decays to a stable isotope, Krypton-82
(82Kr).[4][5] The relatively short half-life of 35.282 hours makes it suitable for experiments
where long-term contamination is a concern.[1][4]
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Decay Characteristics

The decay of 82Br to 82Kr occurs via the transformation of a neutron into a proton within the
nucleus, releasing a beta particle (an electron) and an antineutrino. The daughter nucleus,
82K, is initially in an excited state and promptly de-excites by emitting one or more gamma

photons.
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Caption: Decay scheme of Bromine-82 to stable Krypton-82.

Data Summary

The key physical and decay properties of Bromine-82 are summarized in the tables below.

Table 1: General and Decay Properties of Bromine-82
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Property Value
Atomic Number (Z) 35[6]
Mass Number (A) 82[6]

Atomic Mass 81.916803246 u[7]
Half-life 35.282 hours[4]
Decay Mode Beta-minus (B~)[4][6]

Daughter Isotope

Krypton-82 (82Kr)[4][6]

Beta Decay Energy (Emax)

3.093 MeV[4][8]

Mean Electron Energy

0.14543 MeV[6]

| Spin and Parity | 5-[4] |

Table 2: Principal Gamma Emissions of Bromine-82

Energy (keV) Intensity (%)
554.35 71.06[7]
619.11 43.53[7]
776.52 83.4[7]

698.37 0.03[7]
1474.88 0.02[7]

(Note: Only gamma rays with significant intensities are listed. Data compiled from ENSDF as of

March 2011.)[7]

Table 3: Dosimetric Constants for Bromine-82

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Br-82.htm
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Br-82.htm
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?35,82
https://www.chemlin.org/isotope/bromine-82
https://www.chemlin.org/isotope/bromine-82
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Br-82.htm
https://www.chemlin.org/isotope/bromine-82
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Br-82.htm
https://www.chemlin.org/isotope/bromine-82
https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Br82
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_HTMLs/Br-82.htm
https://www.chemlin.org/isotope/bromine-82
https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?35,82
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?35,82
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?35,82
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?35,82
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?35,82
https://wwwndc.jaea.go.jp/cgi-bin/nuclinfo2014?35,82
https://www.benchchem.com/product/b1211341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Constant Value Units

Mean Photon Energy 2.63892 MeV[6]

Air Kerma Rate Constant 9.544e-17 Gy-m?/Bg-s[6]
Equilibrium Dose Constant () 2.330e-14 Gy- kg/Bq -s[6]

(Source: ICRP Publication 107)[6]

Production of Bromine-82

Bromine-82 is typically produced by neutron activation of the stable isotope Bromine-81
(81Br), which has a natural abundance of approximately 49.4%.[9] This process involves
irradiating a bromine-containing target, commonly potassium bromide (KBr) or sodium bromide

(NaBr), in a nuclear reactor.[3]

The nuclear reaction is: 81Br + 1n — 82Br +y
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Caption: General workflow for the production of Bromine-82.

Interaction of Bromine-82 Radiation with Matter

The interaction of 82Br with matter is a dual process, governed by its 3~ particles and y
photons.

Interaction of Beta Particles (Electrons)

The beta particles emitted from 82Br are electrons with a continuous energy spectrum up to a
maximum of 3.093 MeV.[4] As charged patrticles, they primarily interact with matter through
electromagnetic forces with atomic electrons and nuclei.[10]

« lonization and Excitation: The dominant interaction mechanism is inelastic collisions with
atomic electrons of the absorbing material. These collisions can impart enough energy to
eject an electron from its orbit (ionization) or move it to a higher energy level (excitation).
This process is responsible for the majority of the beta particle's energy deposition and is the
basis for radiation dose.[10]

o Bremsstrahlung (Braking Radiation): When a beta particle is deflected by the strong electric
field of an atomic nucleus, it decelerates rapidly and loses energy in the form of an X-ray
photon. This process, known as Bremsstrahlung, is more significant for high-energy
electrons and in materials with a high atomic number (Z).[10]

Interaction of Gamma Rays (Photons)

Gamma rays are uncharged and therefore interact less frequently with matter than beta
particles.[10] Their interaction is probabilistic and is dominated by three main processes, the
likelihood of which depends on the gamma photon's energy and the atomic number (Z) of the
absorbing material.

» Photoelectric Effect: An incident gamma photon transfers its entire energy to a tightly bound
inner-shell electron, ejecting it from the atom. The probability of this effect is highest at lower
gamma energies and increases sharply with the atomic number of the absorber
(approximately as Z4).
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o Compton Scattering: The gamma photon collides with a loosely bound outer-shell electron,
transferring a portion of its energy to the electron and scattering in a new direction with
reduced energy.[11][12] This is the most probable interaction for the gamma energies
emitted by 82Br in soft tissues and materials with low to intermediate Z.[13]

o Pair Production: If a gamma photon has energy exceeding 1.022 MeV (twice the rest mass
of an electron), it can interact with the electric field of a nucleus and convert its energy into
an electron-positron pair.[14] Given that 82Br has a gamma emission at 1.475 MeV, this
process is possible, although Compton scattering remains dominant for the majority of its
emissions.[7]
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Caption: Dominant gamma ray interaction mechanisms by energy.

Experimental Protocols and Applications
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The utility of 82Br is demonstrated in its wide application as a tracer. The following sections
outline generalized protocols for its use.

Protocol for 82Br Production and Preparation

This protocol describes the production of aqueous K82Br for tracer studies.[3][15]

Target Preparation: Weigh a precise amount of high-purity potassium bromide (KBr) powder
and encapsulate it in a suitable container (e.g., a quartz ampoule).

» Neutron Irradiation: Place the encapsulated target in a nuclear reactor and irradiate with a
known thermal neutron flux (e.g., 1x1014 n/cm?/s) for a predetermined time (e.g., 20 hours)
to achieve the desired specific activity.[15]

o Cooling: After irradiation, allow the target to cool for a period (e.g., several hours) to permit
the decay of short-lived radioisotopic impurities.

» Dissolution: Safely open the ampoule in a shielded hot cell and dissolve the irradiated K82Br
salt in a known volume of sterile, deionized water or a specific buffer solution relevant to the
experiment.

e Quality Control:
o Activity Measurement: Calibrate the total activity of the solution using a dose calibrator.

o Radionuclidic Purity: Use a high-purity germanium (HPGe) detector to perform gamma
spectroscopy on an aliquot of the solution. Confirm the presence of the characteristic 82Br
photopeaks and the absence of significant impurities.[15]

Protocol for a Radiotracer Study: Transmembrane lon
Flux
This protocol is a generalized methodology for studying GABAA receptor-mediated halide

exchange in membrane vesicles, adapted from published research.[1]

e Vesicle Preparation: Prepare membrane vesicles from the target tissue (e.g., rat cerebral
cortex) and load them with a non-radioactive buffer solution.
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» Radiotracer Preparation: Prepare a buffered solution containing K82Br at the desired
concentration (e.g., < 1 mM) and specific activity.

¢ Initiation of Flux:

o Utilize a quench-flow apparatus to rapidly mix the membrane vesicles with the 82Br
solution containing the agonist (e.g., 10 uM GABA) and the drug being studied (e.g.,
chlordiazepoxide).

o Allow the reaction to proceed for a precise time interval (ranging from milliseconds to

seconds).

e Quenching: Stop the ion flux by rapidly mixing with a quench solution (e.g., a buffer
containing a receptor antagonist).

e Separation: Immediately separate the vesicles from the external radioactive solution by
passing the mixture through an ion-exchange column that binds external 82Br-.

e Detection and Analysis:
o Collect the vesicle-containing eluate.
o Measure the radioactivity trapped inside the vesicles using a gamma counter.

o Repeat the experiment for various time points and drug concentrations to determine the
kinetics of ion exchange. The rate of 82Br~ uptake is a measure of the open channel

concentration.[1]
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Caption: Experimental workflow for a transmembrane ion flux study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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